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Compound of Interest

Compound Name: NVP-BSK805

Cat. No.: B15610065 Get Quote

NVP-BSK805 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility, handling, and experimental use of

NVP-BSK805, a potent and selective JAK2 inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing NVP-BSK805 stock solutions?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration

stock solutions of NVP-BSK805. It exhibits high solubility in DMSO.[1][2][3][4] For aqueous

applications, NVP-BSK805 is also soluble in 0.1N HCl and to some extent in water, particularly

with gentle warming.[4][5]

Q2: How should I store NVP-BSK805 powder and stock solutions?

A2: The solid form of NVP-BSK805 should be stored at -20°C.[5] Stock solutions prepared in

DMSO can be stored at -20°C for one month or at -80°C for up to six months.[1] To avoid

repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller

volumes. Some suppliers suggest that aqueous solutions are unstable and should be prepared

fresh.[6]

Q3: What is the mechanism of action of NVP-BSK805?
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A3: NVP-BSK805 is a potent and selective ATP-competitive inhibitor of Janus kinase 2 (JAK2).

[7] It inhibits the phosphorylation of downstream signaling proteins, most notably STAT5 (Signal

Transducer and Activator of Transcription 5), thereby blocking the JAK/STAT signaling pathway.

[1][2] This pathway is crucial for cell proliferation, differentiation, and survival.

Solubility Data
The solubility of NVP-BSK805 can vary slightly between different forms (e.g., free base vs.

dihydrochloride salt) and suppliers. The following table summarizes the available quantitative

data.

Solvent Form Concentration Notes

DMSO Dihydrochloride ≥214 mg/mL -

DMSO Not Specified >20.95 mg/mL -

DMSO Not Specified
100 mg/mL (203.85

mM)

Requires sonication.

Use newly opened

DMSO as it is

hygroscopic.

Water Dihydrochloride ≥30.8 mg/mL
Requires gentle

warming.

Water Not Specified ≥3.45 mg/mL

Requires gentle

warming and

sonication.

Ethanol Dihydrochloride ≥8.03 mg/mL

Requires gentle

warming and

sonication.

Ethanol Not Specified ≥4.75 mg/mL

Requires gentle

warming and

sonication.

0.1N HCl (aq) Not Specified Soluble -
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Note: The actual solubility may vary depending on the specific batch, purity, and experimental

conditions.

Troubleshooting Guide
Issue 1: NVP-BSK805 powder is difficult to dissolve.

Question: I am having trouble dissolving NVP-BSK805 powder in my chosen solvent. What

can I do?

Answer: To aid dissolution, especially at higher concentrations, you can try the following

methods:

Warming: Gently warm the solution at 37°C for 10-15 minutes.[2][5]

Sonication: Use an ultrasonic bath to agitate the solution for a short period.[2][5]

Vortexing: Vigorous vortexing can also help to break up any clumps of powder.[6]

Fresh Solvent: For DMSO stock solutions, ensure you are using a fresh, anhydrous grade

of DMSO, as absorbed water can reduce solubility.[1]

Issue 2: Precipitation occurs when diluting the DMSO stock solution into an aqueous buffer.

Question: My NVP-BSK805 precipitates out of solution when I dilute my DMSO stock into

my aqueous cell culture medium or buffer (e.g., PBS). How can I prevent this?

Answer: This is a common issue when diluting a compound from a high-concentration

organic stock into an aqueous solution where its solubility is lower. To mitigate this:

Lower the Stock Concentration: Prepare a less concentrated DMSO stock solution before

further dilution into the aqueous medium.

Increase Final DMSO Concentration: Ensure that the final concentration of DMSO in your

aqueous solution is sufficient to maintain solubility, but still non-toxic to your cells (typically

≤0.5%).
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Stepwise Dilution: Perform a serial dilution, first into a small volume of your aqueous buffer

with vigorous mixing, and then add this intermediate dilution to your final volume.

Pre-warm the Aqueous Buffer: Warming the aqueous buffer slightly before adding the

DMSO stock can sometimes help.

Experimental Protocols
Protocol: Preparation of NVP-BSK805 for Cell-Based Assays

This protocol describes the preparation of NVP-BSK805 for treating cells in culture.

Materials:

NVP-BSK805 powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Sterile cell culture medium (e.g., RPMI-1640 + 10% FBS)

Procedure:

Prepare a High-Concentration Stock Solution (e.g., 30 mM in DMSO):

Equilibrate the NVP-BSK805 vial to room temperature before opening.

Weigh the required amount of NVP-BSK805 powder in a sterile microcentrifuge tube.

Add the calculated volume of sterile DMSO to achieve a 30 mM concentration.[8]

Vortex thoroughly. If necessary, use gentle warming (37°C) or sonication to ensure

complete dissolution.[2][5]

Storage of Stock Solution:

Aliquot the stock solution into smaller, single-use volumes to avoid multiple freeze-thaw

cycles.
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Store the aliquots at -20°C or -80°C.[1][8]

Prepare Working Solutions:

On the day of the experiment, thaw an aliquot of the 30 mM stock solution at room

temperature.

Perform a serial dilution of the stock solution in sterile cell culture medium to achieve the

desired final concentrations for your experiment (e.g., 100 nM to 10 µM).[1][8] Ensure the

final DMSO concentration in the culture medium is below the toxic level for your specific

cell line (typically ≤0.5%).

Experimental Workflow for Cell Treatment
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Solution Preparation
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Caption: Workflow for preparing and using NVP-BSK805 in cell culture experiments.
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Signaling Pathway Inhibition
NVP-BSK805 specifically targets JAK2, a key kinase in the JAK-STAT signaling pathway. Upon

cytokine binding to its receptor, JAK2 is activated and phosphorylates the receptor, creating

docking sites for STAT proteins. JAK2 then phosphorylates the STAT proteins, which dimerize,

translocate to the nucleus, and regulate gene transcription. NVP-BSK805 competitively binds

to the ATP-binding pocket of JAK2, preventing its kinase activity and thereby inhibiting the

entire downstream signaling cascade.

Inhibition of the JAK2/STAT5 Signaling Pathway by NVP-BSK805
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Caption: NVP-BSK805 inhibits JAK2, blocking STAT5 phosphorylation and downstream gene

transcription.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.medchemexpress.com/nvp-bsk805.html
https://www.apexbt.com/nvp-bsk805.html
https://www.biocrick.com/NVP-BSK805-BCC1815.html
https://www.biocrick.com/NVP-BSK805-BCC1815.html
https://www.axonmedchem.com/2792-nvp-bsk805?___store=axon_euro&___from_store=axon_usd
https://www.apexbt.com/nvp-bsk805-2hcl.html
https://www.selleckchem.com/products/nvp-bsk805.html
https://pubmed.ncbi.nlm.nih.gov/20587663/
https://pubmed.ncbi.nlm.nih.gov/20587663/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7047839/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7047839/
https://www.benchchem.com/product/b15610065#nvp-bsk805-solubility-in-dmso-and-aqueous-buffers
https://www.benchchem.com/product/b15610065#nvp-bsk805-solubility-in-dmso-and-aqueous-buffers
https://www.benchchem.com/product/b15610065#nvp-bsk805-solubility-in-dmso-and-aqueous-buffers
https://www.benchchem.com/product/b15610065#nvp-bsk805-solubility-in-dmso-and-aqueous-buffers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15610065?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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